Cas no 2137936-87-7 (N-(2,2-difluoro-3-pyrazol-1-ylpropyl)cyclopropanamine)

• Product Name: N-(2,2-difluoro-3-pyrazol-1-ylpropyl)cyclopropanamine
• CAS No: 2137936-87-7
• MF: C₉H₁₃F₂N₃
• MW: 201.216428518295
• CID: 5300066
• Update Time: 2025-06-08

N-(2,2-difluoro-3-pyrazol-1-ylpropyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-[2,2-difluoro-3-(1H-pyrazol-1-yl)propyl]cyclopropanamine
• N-(2,2-difluoro-3-pyrazol-1-ylpropyl)cyclopropanamine
• 1H-Pyrazole-1-propanamine, N-cyclopropyl-β,β-difluoro-

• Inchi： 1S/C9H13F2N3/c10-9(11,6-12-8-2-3-8)7-14-5-1-4-13-14/h1,4-5,8,12H,2-3,6-7H2
• InChI Key： PGTWBDBIWLSAHN-UHFFFAOYSA-N
• SMILES： FC(CN1C=CC=N1)(CNC1CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 195
• XLogP3: 1
• Topological Polar Surface Area: 29.8

Additional information on N-(2,2-difluoro-3-pyrazol-1-ylpropyl)cyclopropanamine

Professional Introduction to N-(2,2-difluoro-3-pyrazol-1-ylpropyl)cyclopropanamine (CAS No. 2137936-87-7)

N-(2,2-difluoro-3-pyrazol-1-ylpropyl)cyclopropanamine), identified by its CAS number 2137936-87-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of both difluoro and pyrazol moieties in its molecular framework suggests a high degree of chemical complexity, which may contribute to its pharmacological properties.

The cyclopropanamine moiety is particularly noteworthy, as it introduces a rigid three-membered ring into the structure. This structural feature can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. In recent years, there has been growing interest in the use of cyclopropane derivatives in medicinal chemistry due to their ability to enhance molecular interactions and improve pharmacokinetic profiles.

Recent studies have highlighted the importance of fluorine atoms in drug molecules, particularly in modulating their bioavailability and metabolic stability. The 2,2-difluoro substituent in N-(2,2-difluoro-3-pyrazol-1-ylpropyl)cyclopropanamine may play a crucial role in stabilizing the molecule against enzymatic degradation, thereby extending its half-life in vivo. This property is highly desirable for therapeutic agents that require prolonged activity.

The pyrazol ring system is another key feature of this compound. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern on the pyrazole ring in this compound may influence its biological efficacy by altering its interaction with target enzymes or receptors.

In the context of drug discovery, N-(2,2-difluoro-3-pyrazol-1-ylpropyl)cyclopropanamine represents a promising lead compound that warrants further investigation. Its unique structural features make it a candidate for development into novel therapeutic agents with improved pharmacological properties. Researchers are currently exploring its potential applications in treating various diseases by modulating key biological pathways.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, are employed to construct the complex molecular framework efficiently. The use of high-performance analytical methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), is essential for characterizing the compound's structure and purity.

Evaluation of the pharmacological properties of N-(2,2-difluoro-3-pyrazol-1-ylpropyl)cyclopropanamine has begun in preclinical studies. Initial results suggest that it exhibits promising activity against certain disease models, although further research is needed to fully elucidate its mechanism of action. The compound's ability to interact with biological targets may open new avenues for therapeutic intervention.

The development of novel pharmaceutical agents is a complex and multidisciplinary endeavor that requires collaboration between chemists, biologists, and clinicians. N-(2,2-difluoro-3-pyrazol-1-ylpropyl)cyclopropanamine serves as an excellent example of how structural innovation can lead to the discovery of new drugs with improved efficacy and safety profiles. Continued research in this area will undoubtedly contribute to advancements in modern medicine.

The future prospects for N-(2,2-difluoro-3-pyrazol-1-ylpropyl)cyclopropanamine are bright, with ongoing studies aimed at optimizing its pharmacological properties and exploring new therapeutic applications. As our understanding of biological systems grows more sophisticated, compounds like this one will play an increasingly important role in addressing unmet medical needs. The integration of computational modeling and high-throughput screening techniques will further accelerate the discovery process.